1-(3-methylpyridin-4-yl)ethan-1-amine dihydrochloride
Overview
Description
1-(3-methylpyridin-4-yl)ethan-1-amine dihydrochloride is a chemical compound with the molecular formula C8H13ClN2. It is a derivative of pyridine, a basic heterocyclic organic compound. This compound is often used in various scientific research applications due to its unique chemical properties .
Preparation Methods
The synthesis of 1-(3-methylpyridin-4-yl)ethan-1-amine dihydrochloride typically involves the reaction of 3-methylpyridine with ethylamine under controlled conditions. The reaction is usually carried out in the presence of a catalyst and under an inert atmosphere to prevent unwanted side reactions. The product is then purified and converted to its dihydrochloride salt form .
Industrial production methods often involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. The process may include additional steps such as recrystallization and chromatography to ensure the final product meets the required specifications .
Chemical Reactions Analysis
1-(3-methylpyridin-4-yl)ethan-1-amine dihydrochloride undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized to form corresponding N-oxides using oxidizing agents like hydrogen peroxide or peracids.
Reduction: It can be reduced to form amines or other reduced derivatives using reducing agents such as lithium aluminum hydride.
Substitution: The compound can undergo nucleophilic substitution reactions, where the amine group can be replaced by other nucleophiles under appropriate conditions.
Common reagents used in these reactions include hydrogen peroxide for oxidation, lithium aluminum hydride for reduction, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used .
Scientific Research Applications
1-(3-methylpyridin-4-yl)ethan-1-amine dihydrochloride has a wide range of applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules. Its unique structure makes it valuable in the development of new chemical entities.
Biology: The compound is used in the study of biological systems, particularly in understanding the interactions between small molecules and biological macromolecules.
Mechanism of Action
The mechanism of action of 1-(3-methylpyridin-4-yl)ethan-1-amine dihydrochloride involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context in which the compound is used .
Comparison with Similar Compounds
1-(3-methylpyridin-4-yl)ethan-1-amine dihydrochloride can be compared with other similar compounds such as:
1-(2-methylpyridin-3-yl)ethan-1-amine dihydrochloride: This compound has a similar structure but differs in the position of the methyl group on the pyridine ring.
2-(3-(Piperidin-4-yl)phenyl)ethan-1-amine dihydrochloride: This compound contains a piperidine ring, making it structurally different but functionally similar in some applications.
The uniqueness of this compound lies in its specific structural features, which confer distinct chemical and biological properties .
Properties
CAS No. |
2639437-81-1 |
|---|---|
Molecular Formula |
C8H14Cl2N2 |
Molecular Weight |
209.1 |
Purity |
0 |
Origin of Product |
United States |
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